2(1H)-Pyridinone, 3,5-dimethyl-1,4,6-triphenyl-

• CAS No.: 344250-05-1
• Molecular Formula: C25H21NO
• Molecular Weight: 351.4 g/mol
• IUPAC Name: 3,5-dimethyl-1,4,6-triphenylpyridin-2-one
• InChI: InChI=1S/C25H21NO/c1-18-23(20-12-6-3-7-13-20)19(2)25(27)26(22-16-10-5-11-17-22)24(18)21-14-8-4-9-15-21/h3-17H,1-2H3
• InChI Key: MSGBKQJSKSVXLA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(N(C1=O)C2=CC=CC=C2)C3=CC=CC=C3)C)C4=CC=CC=C4

Description

2(1H)-Pyridinone, 3,5-dimethyl-1,4,6-triphenyl- is a heterocyclic organic compound

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2(1H)-Pyridinone, 3,5-dimethyl-1,4,6-triphenyl- typically involves multi-step organic reactions. Common starting materials might include substituted pyridines and phenyl derivatives. The reaction conditions often require specific catalysts, solvents, and temperature controls to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

Industrial production methods for such compounds usually involve scalable synthetic routes that can be optimized for cost-effectiveness and efficiency. This might include the use of continuous flow reactors, automated synthesis systems, and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

2(1H)-Pyridinone, 3,5-dimethyl-1,4,6-triphenyl- can undergo various chemical reactions, including:

Oxidation: Conversion to higher oxidation states using oxidizing agents.

Reduction: Reduction of functional groups using reducing agents.

Substitution: Nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, hydrogen peroxide.

Reducing agents: Sodium borohydride, lithium aluminum hydride.

Substitution reagents: Halogens, alkylating agents.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield higher ketones or aldehydes, while substitution reactions could introduce new functional groups into the molecule.

Scientific Research Applications

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Potential use in studying enzyme interactions and metabolic pathways.

Medicine: Investigated for its potential therapeutic properties, such as anti-inflammatory or anticancer activities.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action for 2(1H)-Pyridinone, 3,5-dimethyl-1,4,6-triphenyl- involves its interaction with molecular targets such as enzymes, receptors, or nucleic acids. The pathways involved might include inhibition of specific enzymes, modulation of receptor activity, or interaction with DNA/RNA.

Comparison with Similar Compounds

Similar Compounds

2(1H)-Pyridinone, 3,5-dimethyl-1,4,6-triphenyl-:

2(1H)-Pyridinone, 3,5-dimethyl-1,4,6-triphenyl-: Similar in structure but with different substituents, leading to varied chemical properties and applications.

Uniqueness

The uniqueness of 2(1H)-Pyridinone, 3,5-dimethyl-1,4,6-triphenyl- lies in its specific substitution pattern, which imparts distinct chemical and physical properties. This makes it a valuable compound for research and industrial applications.